Cas no 886502-42-7 (4-Methoxy-2-(trifluoromethoxy)benzoyl chloride)

• Product Name: 4-Methoxy-2-(trifluoromethoxy)benzoyl chloride
• CAS No: 886502-42-7
• MF: C₉H₆ClF₃O₃
• MW: 254.590352535248
• MDL: MFCD06660286
• CID: 3142834
• PubChem ID: 17750722
• Update Time: 2025-09-25

4-Methoxy-2-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(trifluoromethoxy)benzoyl chloride
• 886502-42-7
• MFCD06660286
• JS-4470
• AKOS015956739

• MDL： MFCD06660286
• Inchi： 1S/C9H6ClF3O3/c1-15-5-2-3-6(8(10)14)7(4-5)16-9(11,12)13/h2-4H,1H3
• InChI Key： XTRNPLXMVUIGGU-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1OC(F)(F)F)OC)=O

Computed Properties

• Exact Mass: 253.9957562Da
• Monoisotopic Mass: 253.9957562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų